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Compound of Interest |
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CAS No.: 87646-83-1
Cat. No.: B1675010
- 7

Executive Summary & Immediate Action

Lodazecar is a potent Acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor featuring a
benzodiazepine core.[1] While primarily investigated for antilipidemic properties, its structural
classification and biological activity necessitate strict containment to prevent environmental
release and unintended biological exposure.

Core Directive: All Lodazecar waste must be treated as Non-RCRA Regulated Pharmaceutical
Waste destined for High-Temperature Incineration.[1] Under no circumstances should this
compound be discharged into municipal sewer systems due to potential aquatic toxicity and
bioaccumulation risks associated with lipophilic enzyme inhibitors.

Emergency Spill Response

If Lodazecar (solid powder or solution) is spilled:

 |solate: Evacuate the immediate area (radius: 3 meters) if the spill involves fine powder
generation.

o PPE: Don double nitrile gloves, safety goggles, and a lab coat. Use a N95 or P100 respirator
if powder is aerosolized.
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» Contain: Cover liquid spills with absorbent pads. For solids, cover with a damp paper towel
to prevent dust dispersion.

o Clean: Wipe the area with 70% Ethanol or Isopropanol. The benzodiazepine scaffold is
lipophilic and poorly soluble in water; organic solvents are required for effective
decontamination.

» Dispose: Place all cleanup materials into a Yellow Pharmaceutical Waste Container
(Incineration only).

Technical Grounding: Why Specific Protocols Matter

To ensure compliance and safety, one must understand the causality behind these procedures.
Lodazecar is not just "chemical waste"; it is a bioactive modulator of lipid metabolism.

Mechanism of Action & Environmental Risk

Lodazecar inhibits ACAT, the enzyme responsible for esterifying cholesterol. In a biological
context, this prevents the formation of cholesteryl esters and the storage of lipids in foam cells
(macrophages).[2]

o Environmental Impact: If released into water systems, ACAT inhibitors can disrupt lipid
homeostasis in aquatic organisms, potentially affecting reproduction and development.

o Chemical Stability: The benzodiazepine ring system is chemically robust, meaning it resists
degradation in standard wastewater treatment plants.

Physicochemical Data for Disposal Logic
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Property

Value/Description

Operational Implication

CAS Number

87646-83-1

Use for waste manifesting.[1]

Chemical Class

Benzodiazepine derivative

Incineration Required. Do not
landfill.

Solubility

Lipophilic (Low water solubility)

Rinse glassware with
Acetone/Ethanol before

washing.[1]

Physical State

Solid (Crystalline powder)

High risk of electrostatic
dispersion; weigh in a fume
hood.

Reactivity

Stable; avoid strong oxidizers

Segregate from
nitric/perchloric acid waste

streams.

Waste Classification & Workflow

This protocol uses a Self-Validating System: the waste stream is determined by the physical

state and concentration, ensuring no ambiguity at the bench.

Step-by-Step Disposal Procedure
A. Solid Waste (Powder, Contaminated Consumables)

¢ Items: Weigh boats, gloves, paper towels, pipette tips, and expired solid stock.

e Protocol:

[e]

o

o

[¢]

Seal the bag with tape or a zip-tie.[1]

Collect in a clear polyethylene bag (minimum 2 mil thickness).

Place the sealed bag into the Yellow Pharmaceutical/Chemo Waste Bin.

Label: "Non-RCRA Pharmaceutical Waste - Lodazecar - Toxic to Aquatic Life."[1]
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B. Liquid Waste (Stock Solutions, Mother Liquors)

¢ Items: DMSO stocks, reaction mixtures, HPLC effluent.

e Protocol:

[¢]

Segregation: Do not mix with aqueous acid/base streams. Keep in the "Organic Solvent"
stream.

[e]

Container: Use a screw-top HDPE or glass container.

o

Labeling: List all solvents (e.g., "DMSO 99%, Lodazecar <1%").

o

Disposal Path: Designate for Fuel Blending or Incineration.

C. Trace Residues (Glassware)[1]

e Protocol:
o Triple Rinse: Rinse glassware with a small volume of acetone or ethanol.
o Collect Rinsate: Pour the rinsate into the Liquid Waste container (see B).

o Wash: After triple rinsing, glassware can be washed normally.

Visual Workflow: Decision Matrix

The following diagram illustrates the logical flow for disposing of Lodazecar, ensuring the
"Cradle-to-Grave" tracking required by EHS standards.
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Figure 1: Decision matrix for Lodazecar waste segregation.[1] Blue indicates the source,
Yellow indicates categorization, and Red indicates the final disposal method.

Scientific Context: The ACAT Pathway

Understanding the biological target reinforces the need for containment. Lodazecar acts on the
ACAT enzyme (specifically ACAT1/SOATL1), which is critical for cholesterol esterification.
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Figure 2: Mechanism of Action.[1] Lodazecar blocks the conversion of free cholesterol to

cholesteryl esters, altering cellular lipid storage.

Regulatory & Compliance Notes

RCRA Status: Lodazecar is not currently listed on the EPA P-list or U-list.[1] However, due to
its bioactive nature, it must be managed as "Non-RCRA Regulated Hazardous Waste" in the
US, or "Cytotoxic/Pharmaceutical Waste" in the EU/UK.

Controlled Substance Check: While Lodazecar contains a benzodiazepine scaffold, it is
generally classified as an antilipidemic agent rather than a psychotropic. However, always
verify with your local Controlled Substances Act schedule, as some jurisdictions define
"benzodiazepines" broadly by structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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